Cas no 52043-46-6 (4,7-dichloro-2-benzofuran-1(3H)-one)

• Product Name: 4,7-dichloro-2-benzofuran-1(3H)-one
• CAS No: 52043-46-6
• MF: C₈H₄Cl₂O₂
• MW: 203.02216053009
• CID: 1578611
• PubChem ID: 3040338
• Update Time: 2025-04-21

4,7-dichloro-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4,7-dichloro-2-benzofuran-1(3H)-one
• 4,7-dichloro-3H-2-benzofuran-1-one
• SCHEMBL854144
• 1(3H)-Isobenzofuranone, 4,7-dichloro-
• DTXSID80966413
• 4,7-Dichlorophthalide
• BRN 0141997
• 52043-46-6
• 0-17-00-00312 (Beilstein Handbook Reference)

• Inchi： 1S/C8H4Cl2O2/c9-5-1-2-6(10)7-4(5)3-12-8(7)11/h1-2H,3H2
• InChI Key： LDBXTSFDQDITDX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C(=O)OCC=21)Cl

Computed Properties

• Exact Mass: 201.95892
• Monoisotopic Mass: 201.9588348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides